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Introduction
SDI-118 is a novel, orally active modulator of the synaptic vesicle glycoprotein 2A (SV2A) with

pro-cognitive effects demonstrated in preclinical models.[1] As a key protein in presynaptic

terminals, SV2A is integral to the regulation of neurotransmitter release.[2] Modulation of SV2A

by SDI-118 is hypothesized to enhance synaptic efficiency, offering a promising therapeutic

avenue for cognitive impairment observed in various neurological and psychiatric disorders.[1]

Functional magnetic resonance imaging (fMRI) is a non-invasive neuroimaging technique that

measures brain activity by detecting changes in blood oxygenation. The Blood-Oxygen-Level-

Dependent (BOLD) signal is an indirect measure of neuronal activity, reflecting the

neurovascular coupling where active neurons demand more oxygenated blood.[3][4] This

methodology is increasingly utilized in pharmaceutical research to objectively assess the

pharmacodynamic effects of central nervous system (CNS) active compounds.[5][6]

These application notes provide a detailed protocol for a double-blind, placebo-controlled fMRI

study to evaluate the efficacy of SDI-118 in subjects with cognitive decline. The protocol

includes both resting-state and task-based fMRI to provide a comprehensive assessment of the

compound's effects on brain connectivity and activation during cognitive engagement.

I. Signaling Pathway of SDI-118 (SV2A Modulation)
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The precise mechanism of SDI-118's pro-cognitive effects involves the modulation of SV2A's

function in the presynaptic terminal. SV2A is critically involved in the trafficking and function of

synaptotagmin-1, the primary calcium sensor for synchronous neurotransmitter release. By

positively modulating SV2A, SDI-118 is thought to optimize the synaptic vesicle cycle, leading

to enhanced neurotransmission and improved cognitive function.
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Proposed signaling pathway of SDI-118.

II. Experimental Protocols
A. Study Design
A randomized, double-blind, placebo-controlled, parallel-group design is proposed. Participants

will be randomized to receive either SDI-118 or a matching placebo for a predefined treatment

period (e.g., 17 days). fMRI scans and cognitive assessments will be conducted at baseline

(pre-treatment) and at the end of the treatment period.

B. Participant Population
The study will enroll elderly participants with subjective and objectively confirmed cognitive

decline.
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Inclusion Criteria Exclusion Criteria

Age 60-85 years Diagnosis of dementia

Self-reported memory decline Major psychiatric or neurological disorders

Companion-confirmed memory decline Contraindications for MRI

Below-average performance on a delayed word

recall test
Current use of psychoactive medications

Right-handed History of substance abuse

C. Experimental Workflow
The following diagram outlines the key stages of the experimental protocol for each participant.
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fMRI study experimental workflow.

D. fMRI Acquisition Protocol
1. Resting-State fMRI:

Objective: To investigate the effect of SDI-118 on intrinsic brain connectivity, with a focus on

the Default Mode Network (DMN), which is known to be affected in cognitive impairment.
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Procedure: Participants will be instructed to rest with their eyes open, fixating on a crosshair

projected on a screen.

Acquisition Parameters:

Parameter Value

Scanner Strength 3.0 Tesla

Sequence Gradient-Echo Echo-Planar Imaging (EPI)

Repetition Time (TR) 2000 ms

Echo Time (TE) 30 ms

Flip Angle 90°

Field of View (FOV) 220 x 220 mm

Matrix Size 64 x 64

Voxel Size 3.4 x 3.4 x 4.0 mm³

Number of Slices 35 (interleaved)

Scan Duration 10 minutes

2. Task-Based fMRI:

Two cognitive tasks will be employed to probe specific domains of cognitive function: the N-

back task for working memory and a Verbal Memory task.

N-back Task (Working Memory):

Objective: To assess the effect of SDI-118 on brain activation in regions associated with

working memory, such as the prefrontal and parietal cortices.

Procedure: Participants will be presented with a sequence of stimuli (e.g., letters) and

must indicate if the current stimulus matches the one presented 'n' trials back. The task

will alternate between a 0-back (low cognitive load) and a 2-back (high cognitive load)

condition.
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Task Parameters:

Parameter Value

Block Design Alternating 0-back and 2-back blocks

Block Duration 30 seconds

Stimulus Duration 500 ms

Inter-stimulus Interval 2000 ms

Total Task Duration ~8 minutes

Verbal Memory Task (Encoding and Retrieval):

Objective: To evaluate the impact of SDI-118 on brain activity during the encoding of new

verbal information, a process often impaired in cognitive decline.

Procedure:

Encoding Phase: Participants will be shown pairs of words and asked to silently form a

sentence connecting them to encourage deep encoding.

Retrieval Phase (post-scan): Participants will be presented with one word from each

pair and asked to recall the associated word.

Task Parameters:

Parameter Value

Design Event-related

Stimuli Semantically unrelated word pairs

Encoding Trial Duration 4 seconds

Inter-trial Interval Jittered, average 2 seconds

Total Task Duration ~10 minutes
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E. Data Analysis Protocol
1. Preprocessing:

Both resting-state and task-based fMRI data will be preprocessed using a standardized

pipeline, such as fMRIPrep. This includes:

Motion correction

Slice timing correction

Co-registration to the participant's anatomical scan

Normalization to a standard template (e.g., MNI space)

Spatial smoothing (e.g., 6mm FWHM Gaussian kernel)

2. Resting-State fMRI Analysis:

Seed-based Connectivity Analysis: A region of interest (ROI) will be placed in the posterior

cingulate cortex (a key node of the DMN). The time course of the BOLD signal from this seed

will be correlated with the time course of all other brain voxels to generate a DMN

connectivity map for each participant.

Statistical Analysis: Voxel-wise two-sample t-tests will be performed on the DMN connectivity

maps to compare the SDI-118 and placebo groups at follow-up, controlling for baseline

connectivity.

3. Task-Based fMRI Analysis:

First-level Analysis (Individual): A general linear model (GLM) will be applied to each

participant's data. For the N-back task, regressors will model the 0-back and 2-back

conditions. For the verbal memory task, regressors will model the successful encoding

events (based on subsequent memory performance).

Second-level Analysis (Group): Contrast images from the first-level analysis (e.g., 2-back >

0-back) will be entered into a second-level random-effects analysis. A two-sample t-test will
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be used to compare brain activation between the SDI-118 and placebo groups at follow-up,

covarying for baseline activation.

III. Data Presentation
All quantitative data from the study should be summarized in tables for clear comparison

between the treatment and placebo groups at baseline and follow-up.

Table 1: Participant Demographics and Baseline Characteristics

Characteristic SDI-118 (n=...) Placebo (n=...) p-value

Age (years) Mean (SD) Mean (SD)

Sex (Male/Female) n (%) n (%)

Education (years) Mean (SD) Mean (SD)

Baseline Cognitive

Score
Mean (SD) Mean (SD)

Table 2: fMRI and Behavioral Outcomes
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Outcome
Measure

Group
Baseline
(Mean, SD)

Follow-up
(Mean, SD)

Change
from
Baseline
(Mean, SD)

Group x
Time
Interaction
(p-value)

Resting-State

fMRI
SDI-118

DMN

Connectivity

(z-score)

Placebo

N-back Task SDI-118

Accuracy (%)

(2-back)
Placebo

Reaction

Time (ms) (2-

back)

SDI-118

Placebo

DLPFC

Activation (β-

estimate)

SDI-118

(2-back > 0-

back)
Placebo

Verbal

Memory Task
SDI-118

Recall

Accuracy (%)
Placebo

Hippocampal

Activation
SDI-118

(Successful

Encoding)
Placebo
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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